Cas no 338406-56-7 (3-chloro-2-[2-(phenylsulfonyl)-1H-pyrrol-1-yl]-5-(trifluoromethyl)pyridine)

• Product Name: 3-chloro-2-[2-(phenylsulfonyl)-1H-pyrrol-1-yl]-5-(trifluoromethyl)pyridine
• CAS No: 338406-56-7
• MF: C₁₆H₁₀ClF₃N₂O₂S
• MW: 386.776011943817
• CID: 5155893
• Update Time: 2026-03-04

3-chloro-2-[2-(phenylsulfonyl)-1H-pyrrol-1-yl]-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-[2-(PHENYLSULFONYL)-1H-PYRROL-1-YL]-5-(TRIFLUOROMETHYL)PYRIDINE
• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-1H-PYRROL-2-YL PHENYL SULFONE
• 2-[2-(benzenesulfonyl)-1H-pyrrol-1-yl]-3-chloro-5-(trifluoromethyl)pyridine
• 2-[2-(benzenesulfonyl)pyrrol-1-yl]-3-chloro-5-(trifluoromethyl)pyridine
• Bionet1_001161
• HMS571G03
• 3-chloro-2-[2-(phenylsulfonyl)-1H-pyrrol-1-yl]-5-(trifluoromethyl)pyridine

• Inchi： 1S/C16H10ClF3N2O2S/c17-13-9-11(16(18,19)20)10-21-15(13)22-8-4-7-14(22)25(23,24)12-5-2-1-3-6-12/h1-10H
• InChI Key： FKDOFHBRZJNECJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 561
• XLogP3: 4.2
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-chloro-2-[2-(phenylsulfonyl)-1H-pyrrol-1-yl]-5-(trifluoromethyl)pyridine

Comprehensive Overview of 3-chloro-2-[2-(phenylsulfonyl)-1H-pyrrol-1-yl]-5-(trifluoromethyl)pyridine (CAS No. 338406-56-7)

The compound 3-chloro-2-[2-(phenylsulfonyl)-1H-pyrrol-1-yl]-5-(trifluoromethyl)pyridine (CAS No. 338406-56-7) is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and phenylsulfonyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward 3-chloro-2-[2-(phenylsulfonyl)-1H-pyrrol-1-yl]-5-(trifluoromethyl)pyridine is its relevance in addressing modern challenges such as drug resistance and sustainable agriculture. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of compounds, making it a hotspot in medicinal chemistry. Recent studies have explored its incorporation into molecules targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are critical in treating cancers and neurological disorders.

In the agrochemical sector, the pyridine and pyrrole rings in this compound offer promising herbicidal and insecticidal properties. With the global push for environmentally friendly pesticides, derivatives of 3-chloro-2-[2-(phenylsulfonyl)-1H-pyrrol-1-yl]-5-(trifluoromethyl)pyridine are being investigated for their efficacy and lower ecological impact. This aligns with the increasing demand for green chemistry solutions and sustainable farming practices.

The synthesis of 3-chloro-2-[2-(phenylsulfonyl)-1H-pyrrol-1-yl]-5-(trifluoromethyl)pyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. Key steps include the introduction of the phenylsulfonyl group and the trifluoromethyl substitution, which are critical for the compound's functionality. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize these processes.

From a commercial perspective, the demand for CAS No. 338406-56-7 is driven by its versatility in research and development. Pharmaceutical companies are particularly interested in its potential as a scaffold for drug discovery, while agrochemical firms explore its derivatives for next-generation pesticides. The compound's patent landscape and regulatory status are also areas of active investigation, as they influence its market viability.

In conclusion, 3-chloro-2-[2-(phenylsulfonyl)-1H-pyrrol-1-yl]-5-(trifluoromethyl)pyridine represents a fascinating intersection of chemistry, biology, and industry. Its structural complexity and functional diversity make it a subject of ongoing research, with potential breakthroughs in both human health and agricultural productivity. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges of our time.